Cas no 879920-97-5 (N-4-(tert-butylsulfamoyl)phenyl-2-(pyridin-4-yl)quinoline-4-carboxamide)

• Product Name: N-4-(tert-butylsulfamoyl)phenyl-2-(pyridin-4-yl)quinoline-4-carboxamide
• CAS No: 879920-97-5
• MF: C₂₅H₂₄N₄O₃S
• MW: 460.548064231873
• CID: 6387210
• PubChem ID: 16432952
• Update Time: 2025-10-31

N-4-(tert-butylsulfamoyl)phenyl-2-(pyridin-4-yl)quinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(tert-butylsulfamoyl)phenyl-2-(pyridin-4-yl)quinoline-4-carboxamide
• N-(4-(N-(tert-butyl)sulfamoyl)phenyl)-2-(pyridin-4-yl)quinoline-4-carboxamide
• AKOS002221009
• 879920-97-5
• F3267-0026
• N-[4-(tert-butylsulfamoyl)phenyl]-2-(pyridin-4-yl)quinoline-4-carboxamide
• N-[4-(tert-butylsulfamoyl)phenyl]-2-pyridin-4-ylquinoline-4-carboxamide

• Inchi： 1S/C25H24N4O3S/c1-25(2,3)29-33(31,32)19-10-8-18(9-11-19)27-24(30)21-16-23(17-12-14-26-15-13-17)28-22-7-5-4-6-20(21)22/h4-16,29H,1-3H3,(H,27,30)
• InChI Key： HVDCSBYTKAVEAC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=C(C2C=CN=CC=2)N=C2C=CC=CC=12)=O)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 460.15691181g/mol
• Monoisotopic Mass: 460.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 109Ų

Additional information on N-4-(tert-butylsulfamoyl)phenyl-2-(pyridin-4-yl)quinoline-4-carboxamide

N-4-(tert-Butylsulfamoyl)phenyl-2-(pyridin-4-yl)quinoline-4-carboxamide (CAS No. 879920-97-5): A Comprehensive Overview

N-4-(tert-Butylsulfamoyl)phenyl-2-(pyridin-4-yl)quinoline-4-carboxamide (CAS No. 879920-97-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to as TBSPP-PyQCA, is a member of the quinoline carboxamide family and has shown promising biological activities, particularly in the context of cancer therapy and inflammation management. This comprehensive overview aims to provide a detailed insight into the structure, synthesis, biological properties, and potential therapeutic applications of N-4-(tert-butylsulfamoyl)phenyl-2-(pyridin-4-yl)quinoline-4-carboxamide.

Chemical Structure and Synthesis

The chemical structure of N-4-(tert-butylsulfamoyl)phenyl-2-(pyridin-4-yl)quinoline-4-carboxamide is characterized by a quinoline core linked to a pyridine ring and a tert-butylsulfamoyl substituent. The quinoline moiety is known for its broad spectrum of biological activities, including antimalarial, anticancer, and anti-inflammatory properties. The pyridine ring adds additional functional groups that can enhance the compound's pharmacological profile. The tert-butylsulfamoyl group, on the other hand, contributes to the compound's lipophilicity and metabolic stability.

The synthesis of N-4-(tert-butylsulfamoyl)phenyl-2-(pyridin-4-yl)quinoline-4-carboxamide typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the condensation of 2-chloroquinoline with an appropriate amine derivative, followed by substitution reactions to introduce the tert-butylsulfamoyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

Biological Properties

N-4-(tert-butylsulfamoyl)phenyl-2-(pyridin-4-yl)quinoline-4-carboxamide has been extensively studied for its biological activities. One of its most notable properties is its potent anticancer activity. In vitro studies have shown that TBSPP-PyQCA exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its anticancer properties, N-4-(tert-butylsulfamoyl)phenyl-2-(pyridin-4-yl)quinoline-4-carboxamide has also demonstrated anti-inflammatory effects. Preclinical studies have shown that it can effectively reduce inflammation in animal models of inflammatory diseases, such as arthritis and colitis. The anti-inflammatory activity is attributed to its ability to modulate the production of pro-inflammatory cytokines and chemokines.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of N-4-(tert-butylsulfamoyl)phenyl-2-(pyridin-4-yl)quinoline-4-carboxamide has been evaluated in various preclinical models. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including tumor sites. Metabolism primarily occurs in the liver through cytochrome P450 enzymes, leading to the formation of several metabolites that are excreted via urine and feces.

Toxicology studies have indicated that TBSPP-PyQCA has a relatively low toxicity profile at therapeutic doses. However, as with any new drug candidate, careful monitoring for potential side effects is essential during clinical trials. Preclinical data suggest that the compound is well-tolerated at effective doses, with no significant adverse effects observed in animal models.

Clinical Applications

The promising preclinical results have paved the way for further clinical evaluation of N-4-(tert-butylsulfamoyl)phenyl-2-(pyridin-4-y l)quinoline - 4 - carboxamide. Several phase I clinical trials are currently underway to assess its safety and efficacy in human subjects. Early results from these trials have been encouraging, with no major safety concerns reported at tested doses.

In addition to cancer therapy, there is growing interest in exploring the potential use of TBSPP-PyQCA in other therapeutic areas, such as autoimmune diseases and neurodegenerative disorders. The compound's ability to modulate inflammatory responses makes it a promising candidate for treating conditions characterized by chronic inflammation.

Future Directions

The future of N - 4 - ( tert - but ylsul famo y l ) phen y l - 2 - ( pyri din - 4 - y l ) quino line - 4 - car boxa mide looks promising as researchers continue to uncover its full potential. Ongoing studies are focused on optimizing its pharmacological properties through structural modifications and developing more effective delivery systems. Additionally, efforts are being made to identify biomarkers that can predict patient response to treatment with TBSPP-PyQCA, which could help personalize therapy and improve patient outcomes.

In conclusion, N - 4 - ( tert - but ylsul famo y l ) phen y l - 2 - ( pyri din - 4 - y l ) quino line - 4 - car boxa mide (CAS No. 879920 - 97 - 5 ) represents a significant advancement in medicinal chemistry with potential applications in cancer therapy and inflammation management. As research progresses, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies for various diseases.